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Abstract
This document provides a detailed experimental protocol for the synthesis of (2-Fluoro-5-
nitrophenyl)methanol. The primary method outlined is the reduction of 2-fluoro-5-

nitrobenzaldehyde using sodium borohydride in a methanol solvent. This protocol is intended

for researchers and professionals in the fields of chemistry and drug development. The

procedure is straightforward and yields a high-purity product. All quantitative data is

summarized, and a visual representation of the experimental workflow is provided.

Introduction
(2-Fluoro-5-nitrophenyl)methanol is a valuable intermediate in organic synthesis, particularly

in the preparation of various pharmaceutical and agrochemical compounds. Its functional

groups, including the fluoro, nitro, and hydroxyl moieties, allow for diverse chemical

transformations. This document details a reliable and efficient laboratory-scale protocol for its

synthesis.

Reaction Scheme
The synthesis of (2-Fluoro-5-nitrophenyl)methanol is achieved through the reduction of the

corresponding aldehyde, 2-fluoro-5-nitrobenzaldehyde, using sodium borohydride (NaBH₄) as

the reducing agent.

Figure 1: Chemical reaction for the synthesis of (2-Fluoro-5-nitrophenyl)methanol.
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Experimental Protocol
This protocol is adapted from established chemical literature and provides a method for

synthesizing (2-Fluoro-5-nitrophenyl)methanol with a high yield and purity.[1]

3.1 Materials and Reagents:

2-Fluoro-5-nitrobenzaldehyde

Methanol (CH₃OH)

Sodium borohydride (NaBH₄)

1 M Hydrochloric acid (HCl)

Water (H₂O)

Diethyl ether (or other suitable extraction solvent)

Magnesium sulfate (MgSO₄)

Standard laboratory glassware (round-bottom flask, magnetic stirrer, etc.)

Ice bath

3.2 Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-fluoro-

5-nitrobenzaldehyde (1.00 g, 5.91 mmol) in methanol (10 mL).[1]

Cooling: Cool the solution to 0 °C using an ice bath.

Addition of Reducing Agent: Slowly add sodium borohydride (182 mg, 4.82 mmol) to the

cooled solution.[1]

Reaction: Stir the reaction mixture at 0 °C for 3 hours.[1]

Quenching: After the reaction is complete, acidify the mixture to a pH of 4 with 1 M

hydrochloric acid to quench the excess sodium borohydride.
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Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove the

methanol.

Work-up: Add 50 mL of water to the residue and extract the product with diethyl ether (3 x 50

mL).[1]

Drying and Filtration: Combine the organic layers and dry over anhydrous magnesium

sulfate. Filter to remove the drying agent.[1]

Final Product: Evaporate the solvent under reduced pressure to obtain (2-Fluoro-5-
nitrophenyl)methanol as a light yellow solid.[1]

Data Presentation
The following table summarizes the key properties and expected results for the synthesis of (2-
Fluoro-5-nitrophenyl)methanol.

Parameter Value Reference

Molecular Formula C₇H₆FNO₃ [2][3]

Molecular Weight 171.13 g/mol [1][2]

Appearance Light yellow to brown solid [1]

Melting Point 62-64 °C [1]

Yield 99% [1]

¹H NMR (300 MHz, CDCl₃) δ

8.43 (dd, 1H), 8.19 (ddd, 1H),

7.20 (dd, 1H), 4.85 (d, 2H),

2.12 (s, 1H)

[1]

¹³C NMR (75 MHz, CDCl₃) δ
125.0 (d), 124.7 (d), 116.2 (d),

58.2
[1]

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the synthesis of (2-Fluoro-5-
nitrophenyl)methanol.
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Reaction Setup Reaction Work-up & Isolation Final Product

Dissolve 2-Fluoro-5-nitrobenzaldehyde
in Methanol Cool to 0 °C Add Sodium Borohydride Stir at 0 °C for 3 hours Quench with 1M HCl Concentrate Extract with Ether Dry with MgSO₄ Evaporate Solvent (2-Fluoro-5-nitrophenyl)methanol

Click to download full resolution via product page

Caption: Workflow for the synthesis of (2-Fluoro-5-nitrophenyl)methanol.

Safety and Handling
(2-Fluoro-5-nitrophenyl)methanol is known to cause skin and serious eye irritation.[2]

2-Fluoro-5-nitrobenzaldehyde may cause skin, eye, and respiratory irritation.[4]

Sodium borohydride is flammable and toxic. It reacts with water to produce flammable

gases.

Methanol is flammable and toxic.

Diethyl ether is extremely flammable.

All manipulations should be performed in a well-ventilated fume hood. Personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all

times.

This document is for informational purposes only and should be used by trained professionals.

All procedures should be conducted with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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